Cas no 148367-96-8 (Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester)

• Product Name: Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester
• CAS No: 148367-96-8
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 135323
• PubChem ID: 6197856
• Update Time: 2025-07-01

Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester
• ETHYL 2-CHLORO-2-[2-(4-TERT-BUTYLPHENYL)HYDRAZONO]
• Ethyl 2-chloro-2-[2-(4-tert-butylphenyl)hydrazono]acetate
• ethyl 2-(2-(4-tert-butylphenyl)hydrazono)-2-chloroacetate
• ethyl (2E)-2-[(4-tert-butylphenyl)hydrazinylidene]-2-chloroacetate
• MFCD06658071
• Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-,ethyl ester
• Ethyl 2-[2-(4-tert.-butylphenyl)hydrazono]-2-chloroacetate
• Ethyl 2-chloro-2-[2-(4-tert-butylphenyl)hydrazono] acetate
• 148367-96-8

• MDL： MFCD06658071
• Inchi： 1S/C14H19ClN2O2/c1-5-19-13(18)12(15)17-16-11-8-6-10(7-9-11)14(2,3)4/h6-9,16H,5H2,1-4H3/b17-12+
• InChI Key： IBJFFXBTMRQSCP-SFQUDFHCSA-N
• SMILES： Cl/C(/C(=O)OCC)=N/NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 282.11400
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69000
• LogP: 3.58440

Additional information on Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester

Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester (CAS No. 148367-96-8): A Comprehensive Overview

Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester, identified by its CAS number 148367-96-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential applications in medicinal chemistry and drug development. Its unique structural features, including the presence of a chloro substituent and a hydrazinylidene moiety, make it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, which contributes to its diverse chemical properties. The ethyl ester functionality not only influences its solubility and reactivity but also opens up possibilities for further chemical modifications. These modifications are crucial in the development of new pharmaceuticals, where the precise tuning of molecular properties can lead to enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in the synthesis and characterization of hydrazinylidene-containing compounds due to their potential biological activities. The presence of the hydrazinylidene group in Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester suggests that it may interact with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of new drugs. Researchers have been exploring its interactions with enzymes and receptors that are involved in various disease pathways. For instance, studies have indicated that hydrazinylidene derivatives can exhibit inhibitory effects on certain enzymes, which could be beneficial in treating conditions such as cancer and inflammation.

The synthesis of Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of key intermediates, such as the chlorinated hydrazine derivative and the phenylhydrazine component. These intermediates are then combined under controlled conditions to form the final product. The use of advanced synthetic techniques ensures high yields and purity, which are essential for pharmaceutical applications.

The< strong>ethyl ester group in the molecule plays a critical role in determining its pharmacokinetic properties. Esters are known for their ability to enhance bioavailability and improve drug delivery. By incorporating an ethyl ester moiety, researchers can potentially develop more effective formulations that target specific disease states.

In addition to its potential therapeutic applications, Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester has also attracted attention for its role in materials science. The unique structural features of this compound make it a suitable candidate for developing new materials with specialized properties. For example, it could be used to create polymers or coatings with enhanced durability and functionality.

The< strong>chloro substituent in the molecule is another key feature that contributes to its versatility. Chlorinated compounds often exhibit unique reactivity patterns that can be exploited in synthetic chemistry. This reactivity makes Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester a valuable tool for researchers looking to explore new synthetic pathways.

Ongoing research into this compound continues to reveal new insights into its potential applications. Scientists are investigating its interactions with various biological systems and exploring ways to optimize its properties for therapeutic use. As our understanding of this compound grows, so does the likelihood that it will play a significant role in future medical advancements.

The< strong>hydrazinylidene moiety is particularly interesting from a chemical perspective. This group has been shown to participate in a wide range of reactions, making it a versatile building block for drug discovery. By studying compounds like Acetic acid,2-chloro-2-[2-[4-(1,1-dimethylethyl)phenyl]hydrazinylidene]-, ethyl ester, researchers can gain valuable insights into how these functional groups contribute to biological activity.

In conclusion< strong>Acetic acid, 2-chloro-2-[2-[4-(1,1-dimethylethylethyl)pheny]hydrazin ylidene]-,< em>ethyl ester (CAS No. 148367-96-8), is a multifaceted compound with significant potential in both pharmaceuticals and materials science< em>. Its unique structural features make it an attractive subject for further research< em>, and ongoing studies continue to uncover new possibilities for its application< em>. As our understanding of this compound grows< em>, so too does our ability to harness its potential for advancing science and medicine< em>.